Cas no 933718-95-7 (1,2-Benzoxazole-5-carbaldehyde)

• Product Name: 1,2-Benzoxazole-5-carbaldehyde
• CAS No: 933718-95-7
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 2128523
• PubChem ID: 72212723
• Update Time: 2025-06-08

1,2-Benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-carboxaldehyde
• 1,2-benzoxazole-5-carbaldehyde
• BENZO[D]ISOXAZOLE-5-CARBALDEHYDE
• benzisoxazole-5-carbaldehyde
• ZB1239
• AB70274
• SCHEMBL6236930
• 933718-95-7
• CS-0239911
• DB-345481
• AT37938
• EN300-220913
• SY203624
• Z1255451826
• MFCD13190361
• 1,2-Benzoxazole-5-carbaldehyde

• Inchi： 1S/C8H5NO2/c10-5-6-1-2-8-7(3-6)4-9-11-8/h1-5H
• InChI Key： GXCUESGFJHQYEY-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C=O)=CC=2C=N1

Computed Properties

• Exact Mass: 147.032028402g/mol
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1

Additional information on 1,2-Benzoxazole-5-carbaldehyde

Recent Advances in the Study of 1,2-Benzoxazole-5-carbaldehyde (CAS: 933718-95-7) and Its Applications in Chemical Biology and Pharmaceutical Research

1,2-Benzoxazole-5-carbaldehyde (CAS: 933718-95-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzoxazole core and aldehyde functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to provide an overview of the latest findings related to 1,2-Benzoxazole-5-carbaldehyde, focusing on its synthesis, biological activities, and potential applications.

The synthesis of 1,2-Benzoxazole-5-carbaldehyde has been optimized in several recent studies to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry described a novel catalytic method using palladium nanoparticles, which achieved a 92% yield under mild conditions. This advancement is particularly significant for large-scale production, as it reduces the reliance on hazardous reagents and minimizes environmental impact. Additionally, the aldehyde group in 1,2-Benzoxazole-5-carbaldehyde has been exploited for further functionalization, enabling the creation of diverse derivatives with enhanced biological activities.

In the realm of biological applications, 1,2-Benzoxazole-5-carbaldehyde has demonstrated promising anti-inflammatory and anticancer properties. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. Furthermore, molecular docking studies revealed strong interactions between these derivatives and the active site of COX-2, suggesting a potential mechanism of action. These findings open new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Another area of interest is the compound's role in anticancer drug discovery. Research conducted at the University of Cambridge (2023) identified 1,2-Benzoxazole-5-carbaldehyde derivatives as effective inhibitors of histone deacetylases (HDACs), enzymes implicated in cancer progression. In vitro studies using human cancer cell lines showed that these derivatives induced apoptosis and cell cycle arrest, with IC50 values in the low micromolar range. These results underscore the potential of 1,2-Benzoxazole-5-carbaldehyde as a scaffold for designing next-generation HDAC inhibitors.

Beyond its therapeutic potential, 1,2-Benzoxazole-5-carbaldehyde has also been explored for its utility in chemical biology. A recent study in ACS Chemical Biology (2024) utilized this compound as a fluorescent probe to detect reactive oxygen species (ROS) in live cells. The probe exhibited high selectivity and sensitivity, enabling real-time monitoring of ROS levels in various cellular models. This application highlights the compound's versatility and its potential to advance our understanding of oxidative stress-related diseases.

In conclusion, 1,2-Benzoxazole-5-carbaldehyde (CAS: 933718-95-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its diverse biological activities, position it as a promising candidate for drug discovery and diagnostic applications. Future research should focus on optimizing its derivatives for clinical use and exploring novel mechanisms of action. The continued investigation of this compound is expected to yield significant contributions to the field of medicinal chemistry.